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Compound of Interest

Compound Name: MS 245 oxalate

Cat. No.: B1662635 Get Quote

Essential Safety Protocols for Handling MS 245
Oxalate
For research use only, not for human or veterinary use.[1]

This guide provides essential safety and logistical information for the handling of MS 245
oxalate (CAS No. 275363-58-1)[1]. Given the absence of a specific Safety Data Sheet (SDS),

these recommendations are based on best practices for handling potent chemical compounds

and data for similar oxalate salts. A thorough risk assessment should be conducted before

beginning any work.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize

exposure. The following table summarizes the recommended PPE for various tasks involving

MS 245 oxalate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1662635?utm_src=pdf-interest
https://www.benchchem.com/product/b1662635?utm_src=pdf-body
https://www.benchchem.com/product/b1662635?utm_src=pdf-body
https://www.medkoo.com/products/38722
https://www.benchchem.com/product/b1662635?utm_src=pdf-body
https://www.benchchem.com/product/b1662635?utm_src=pdf-body
https://www.medkoo.com/products/38722
https://www.benchchem.com/product/b1662635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes• Nitrile

gloves

Handling of Powders/Solids

• Full-face respirator with

appropriate cartridges•

Chemical-resistant coveralls or

suit• Double-gloving (e.g.,

nitrile or neoprene)• Chemical-

resistant boots or shoe covers

• Chemical-resistant apron•

Head covering

Handling of Liquids/Solutions

• Chemical splash goggles or

face shield• Chemical-resistant

gloves (e.g., butyl rubber,

Viton®)• Chemical-resistant

apron over lab coat• Chemical-

resistant footwear

• Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron• Chemical-

resistant boots

• Respirator (if aerosols or

vapors are generated)

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of MS 245 oxalate is essential to

prevent contamination and ensure environmental and personal safety.

Receiving and Storage
Receiving: Upon receipt, inspect the container for any damage or leaks. The product is

typically shipped under ambient temperature as a non-hazardous chemical and is stable for

several weeks during ordinary shipping.[1]
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Storage: Store in a dry, dark place. For short-term storage (days to weeks), maintain a

temperature of 0 - 4°C. For long-term storage (months to years), store at -20°C.[1] Keep

containers tightly closed in a well-ventilated area.[2][3]

Handling Procedures
Preparation:

Designate a specific handling area, such as a fume hood.

Ensure proper ventilation.

Assemble all necessary equipment and PPE before starting work.

Minimize the quantity of the compound to be handled.

Review this guide and any available safety information thoroughly.

Handling:

Always wear the appropriate PPE.[4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[5]

Prevent the formation of dust and aerosols.[2][3]

When handling, do not eat, drink, or smoke.[5][6]

Wash hands thoroughly with soap and water after handling.[5]

Spill Management
Minor Spills:

Remove all ignition sources.

Clean up spills immediately.

Use dry clean-up procedures and avoid generating dust.
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Place the spilled material in a suitable, labeled container for waste disposal.[5]

Major Spills:

Alert emergency responders and inform them of the location and nature of the hazard.

Evacuate the area.

Wear full-body protective clothing with a breathing apparatus.

Prevent spillage from entering drains or water courses.

Contain the spill with sand, earth, or vermiculite.

Collect the recoverable product into labeled containers for recycling or disposal.[5]

Disposal Plan
Waste Disposal: Dispose of contents and containers to an approved waste disposal plant.[6]

For many pharmaceutical compounds, high-temperature incineration is the recommended

disposal method.

Neutralization: An alternative for some oxalate compounds involves treatment at an

approved facility, which may include mixing or slurrying in water and neutralizing with soda-

lime or soda-ash, followed by burial in a licensed landfill or incineration.[5]

Container Disposal: Before disposing of empty containers, decontaminate them with a 5%

aqueous sodium hydroxide or soda ash solution, followed by water.[5] Obliterate or remove

all labels from the empty container before disposal.

Experimental Protocols
Note: The toxicological properties of MS 245 oxalate have not been fully investigated.[3]

Handle with extreme caution.

Weighing: If weighing the solid form, perform this task within a fume hood. Use a disposable

weigh boat to minimize contamination.
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Solution Preparation: When preparing a solution, slowly add the solvent to the compound to

avoid splashing.

Decontamination
Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent after

use.

Equipment: Decontaminate all reusable equipment according to established laboratory

procedures.

PPE Removal: Remove PPE in the reverse order it was put on to avoid self-contamination.

Dispose of single-use PPE in a designated hazardous waste container.

Workflow for Safe Handling of MS 245 Oxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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